Cas no 1448133-20-7 (dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine)

Dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine is a specialized sulfamoyl amine derivative featuring a thiazole core with methyl and methylphenyl substituents. This compound exhibits notable reactivity due to its sulfamoyl and dimethylamine functional groups, making it a valuable intermediate in organic synthesis and medicinal chemistry applications. Its structural features, including the thiazole ring and sulfamoyl moiety, suggest potential utility in the development of biologically active molecules, such as enzyme inhibitors or agrochemicals. The compound's stability and well-defined reactivity profile facilitate precise modifications, enabling its use in targeted synthetic pathways. Careful handling is recommended due to its potential sensitivity under certain conditions.
dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine structure
1448133-20-7 structure
Product Name:dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine
CAS No:1448133-20-7
MF:C14H19N3O2S2
MW:325.449560403824
CID:6275317
PubChem ID:71795504
Update Time:2025-06-08

dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine Chemical and Physical Properties

Names and Identifiers

    • dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine
    • 1448133-20-7
    • N,N-Dimethyl-N inverted exclamation marka-[[4-methyl-2-(2-methylphenyl)-5-thiazolyl]methyl]sulfamide
    • 5-[(Dimethylsulfamoylamino)methyl]-4-methyl-2-(2-methylphenyl)-1,3-thiazole
    • DIMETHYL({[4-METHYL-2-(2-METHYLPHENYL)-1,3-THIAZOL-5-YL]METHYL}SULFAMOYL)AMINE
    • AKOS024546333
    • F6261-2011
    • Inchi: 1S/C14H19N3O2S2/c1-10-7-5-6-8-12(10)14-16-11(2)13(20-14)9-15-21(18,19)17(3)4/h5-8,15H,9H2,1-4H3
    • InChI Key: DBIBKINHTWAIRM-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(NCC1=C(C)N=C(C2C=CC=CC=2C)S1)(=O)=O

Computed Properties

  • Exact Mass: 325.09186920g/mol
  • Monoisotopic Mass: 325.09186920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 98.9Ų

dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine Pricemore >>

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Additional information on dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine

Dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine (CAS No. 1448133-20-7): An Overview of a Promising Compound in Pharmaceutical Research

Dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine (CAS No. 1448133-20-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number 1448133-20-7, is characterized by its sulfamoyl and thiazole moieties, which contribute to its biological activity and pharmacological properties.

The sulfamoyl group is a key functional group in many bioactive molecules, known for its ability to form hydrogen bonds and interact with biological targets. In the context of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine, this group plays a crucial role in modulating the compound's interactions with enzymes and receptors. The thiazole ring, on the other hand, is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazoles are widely found in natural products and synthetic compounds, and they are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Recent studies have highlighted the potential of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes it a promising candidate for further development as an anticancer agent.

In addition to its antiproliferative properties, dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property could be particularly useful in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine has also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

The structural complexity of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine has led to significant interest in its synthesis and optimization. Chemists have developed various synthetic routes to produce this compound efficiently and cost-effectively. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly effective in constructing the complex scaffold of this molecule.

In conclusion, dimethyl({4-methyl-2-(2-m methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine (CAS No. 1448133-20-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its potent biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.

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